Cas no 678158-27-5 (2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide
• CAS No: 678158-27-5
• MF: C₁₈H₂₄N₆O₂S
• MW: 388.487161636353
• CID: 5480657
• Update Time: 2025-08-05

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• Acetamide, N-[4-(acetylamino)phenyl]-2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio]-
• 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide

• Inchi： 1S/C18H24N6O2S/c1-12(25)20-14-7-9-15(10-8-14)21-16(26)11-27-18-23-22-17(24(18)19)13-5-3-2-4-6-13/h7-10,13H,2-6,11,19H2,1H3,(H,20,25)(H,21,26)
• InChI Key： CNHJMMGKDLYWED-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1N(N)C(C2CCCCC2)=NN=1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide

Introduction to 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide (CAS No. 678158-27-5) in Modern Chemical and Biomedical Research

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide, identified by its unique Chemical Abstracts Service (CAS) number 678158-27-5, represents a compound of significant interest in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfamide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in academic research and industrial drug development. The compound’s molecular framework integrates multiple pharmacophoric elements, including a cyclohexyl group, a triazole ring system, and an acetamide moiety, which collectively contribute to its unique chemical and biological properties.

The structural motif of 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide is particularly noteworthy for its potential in modulating biological pathways. The presence of the 1,2,4-triazole ring is a hallmark of many bioactive molecules, known for their ability to interact with various biological targets. Specifically, the triazole scaffold is frequently employed in the design of antimicrobial, antifungal, and anti-inflammatory agents due to its capacity to disrupt essential enzymatic processes or binding interactions. In this context, the 5-cyclohexyl substituent attached to the triazole ring introduces steric bulk and conformational flexibility, which can influence the compound’s binding affinity and selectivity towards specific biological receptors.

Furthermore, the sulfanyl group at the C2 position of the triazole ring enhances the compound’s hydrogen bonding capabilities while also providing a site for further derivatization or functionalization. This feature is particularly valuable in medicinal chemistry, where modulating hydrogen bonding interactions can significantly alter pharmacokinetic and pharmacodynamic profiles. The N-(4-acetamidophenyl)acetamide moiety, on the other hand, contributes to the compound’s solubility and metabolic stability while also serving as a linker that can connect different pharmacophoric units. This dual functionality makes the compound a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide with various biological targets with high accuracy. For instance, studies have suggested that this compound may interact with enzymes involved in inflammation pathways by inhibiting key catalytic residues or disrupting substrate binding pockets. Such interactions could potentially lead to therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary docking studies have indicated that the compound may exhibit inhibitory activity against certain kinases implicated in cancer progression.

The synthesis of 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as cyclization reactions to form the triazole ring and nucleophilic substitution reactions to introduce the sulfanyl group. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques, have been employed to achieve high yields and enantioselectivity in these processes. These advancements not only streamline the synthetic route but also enhance scalability for large-scale production.

In terms of biological evaluation, 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide has shown promising results in preclinical studies conducted by independent research groups. These studies have highlighted its potential as an inhibitor of inflammatory cytokine production by modulating signaling pathways such as NFκB and MAPK. Moreover, 5-cyclohexyl substituent has been found to enhance oral bioavailability while reducing systemic toxicity, making it an attractive candidate for further development into a drug candidate. The N-(4-acetamidophenyl)acetamide moiety, while contributing to solubility, has also been shown to improve metabolic stability, reducing degradation by liver enzymes.

The role of computational modeling in understanding the pharmacological properties of 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide cannot be overstated. By leveraging machine learning algorithms trained on large datasets of bioactive compounds, researchers have been able to predict novel drug-like properties with remarkable accuracy. These predictions have guided experimental efforts toward optimizing key structural features for improved efficacy and reduced side effects. For example, 1H NMR spectroscopy data has been used to confirm the structural integrity of synthesized analogs, ensuring that computational models align closely with experimental observations.

The future prospects for this compound are bright, given its multifaceted structural features and demonstrated biological activity. Ongoing research aims to explore its potential applications in treating neurological disorders by targeting neurotransmitter receptors or modulating synaptic plasticity. Additionally, recent patents have been filed for novel derivatives of this compound designed specifically for enhanced bioavailability or targeted delivery systems such as nanoparticles or liposomes. These innovations could pave the way for more effective therapeutic interventions across multiple disease indications.

In conclusion, 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-ylsulfanyl-N-(4-acetamidophenyl)acetamide (CAS No. 678158–27–5) stands as a testament to the power of interdisciplinary collaboration between synthetic chemists, biologists, and computational scientists in advancing pharmaceutical discovery.* Its unique structural features, coupled with promising preclinical data, make it a compelling candidate for further investigation.* As research continues,* we can anticipate new insights into its mechanism(s) of action*and expanded therapeutic applications*that could benefit patients worldwide.*